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Compound of Interest

Compound Name: L-[1-13C]Fucose

CAS No.: 83379-38-8

Cat. No.: B583657 Get Quote

Executive Summary & Safety Profile
Immediate Action: Stop treating L-[1-13C]Fucose as radioactive waste.

L-[1-13C]Fucose is a stable isotope-labeled monosaccharide. It contains Carbon-13, a

naturally occurring, non-radioactive isotope of carbon. Unlike Carbon-14 (

C), Carbon-13 (

C) does not emit ionizing radiation.

Therefore, disposal protocols are dictated solely by the chemical properties of L-Fucose (a non-

hazardous sugar) and, more importantly, the biological matrix (cells, media, tissues) in which it

is used.
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Property Status Implications for Disposal

Radioactivity NONE

Do not use radioactive waste

streams (unless mixed with

H/

C).

RCRA Status (US) Non-Hazardous Not a P-list or U-list waste.

Toxicity Low
Non-toxic to aquatic life;

biodegradable.

Reactivity Stable
Compatible with standard

organic waste streams.

Pre-Disposal Decision Matrix
Effective disposal requires characterizing the waste stream context.[1][2] Use the following

logic flow to determine the correct regulatory path.
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Figure 1: Logic flow for categorizing L-[1-13C]Fucose waste streams. Note that biological

contamination overrides chemical classification.

Detailed Disposal Protocols
Protocol A: Pure Chemical Waste (Stock Solids or
Solutions)
Use this for: Expired dry powder, spilled stock solutions in water/PBS, or analytical leftovers not

in contact with cells.

Although L-Fucose is chemically benign (comparable to glucose), standard laboratory

stewardship prohibits pouring white powders or unknown liquids down the drain to prevent

plumbing blockages and "perceived hazard" violations.
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Containerization: Collect solids in a wide-mouth HDPE jar. Collect aqueous solutions in a

standard poly carboy.

Labeling: Label clearly as "Non-Hazardous Chemical Waste - L-Fucose Solution."

Expert Tip: Explicitly write "Non-Radioactive 13C Isotope" on the tag to prevent rejection

by waste contractors who confuse isotopes.

Disposal: Hand off to your facility's chemical waste contractor for incineration or landfill,

depending on local municipal codes.

Protocol B: Metabolic Labeling Waste (Cell Culture)
Use this for: Spent media, cell pellets, and supernatants from Metabolic Flux Analysis (MFA).

This is the most common workflow. The hazard here is biological, not chemical. The L-[1-
13C]Fucose is metabolized by the cells into GDP-Fucose and incorporated into glycans.

Liquid Waste (Media):

Aspirate media containing unconsumed L-[1-13C]Fucose into a vacuum flask containing

10% bleach (sodium hypochlorite) final concentration.

Allow to sit for 20 minutes to neutralize biological agents.

Dispose of down the drain with copious water (if permitted by local bio-safety regulations)

or solidify and dispose of as solid bio-waste.

Solid Waste (Plastics/Pellets):

Collect plates, pipettes, and cell pellets in red biohazard bags.

Autoclave at 121°C, 15 psi for 30 minutes.

Disposal via municipal bio-waste stream.

Protocol C: Mixed Chemical Waste (Mass Spec/NMR
Prep)
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Use this for: Samples extracted with Methanol, Chloroform, or Acetonitrile.

In Glycomics/Metabolomics, cells are often lysed and extracted with organic solvents.

Segregation: Do not mix halogenated solvents (Chloroform) with non-halogenated

(Methanol/Acetonitrile).

Labeling: List all solvent constituents. You do not need to list L-[1-13C]Fucose as a hazard,

but list it as a constituent.

Disposal: Standard hazardous chemical waste stream (Incineration).

Scientific Context: The Metabolic Fate of Waste
Understanding where the isotope goes helps justify the disposal method to safety officers.

In a typical experiment, L-[1-13C]Fucose enters the "Fucose Salvage Pathway."
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Figure 2: The Fucose Salvage Pathway. Note that a significant portion of the expensive isotope

remains in the supernatant (Waste), necessitating the Bio-waste protocol.

References & Regulatory Grounding[1][3][4]
Safety Data Sheet (SDS) - L-Fucose:

Source: Fisher Scientific / Thermo Fisher[3]

Verification: Confirms non-hazardous classification under GHS/OSHA.

Link:
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RCRA Hazardous Waste Lists (P, U, F, K):

Source: US Environmental Protection Agency (EPA)

Verification: Confirms saccharides are not listed hazardous wastes.

Link:

Biosafety in Microbiological and Biomedical Laboratories (BMBL):

Source: CDC / NIH

Verification: Standard protocols for handling cell culture waste (Protocol B).

Link:

Stable Isotope Handling Guidelines:

Source: Moravek / BOC Sciences (Industry Standards)

Verification: Confirms stable isotopes (13C, 15N, D) require no radiation safety protocols.

Link:

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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State University [ehs.oregonstate.edu]
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3. Metabolic labeling for the visualization and identification of potentially O-GlcNAc modified
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To cite this document: BenchChem. [L-[1-13C]Fucose: Proper Disposal & Waste
Management Guide]. BenchChem, [2026]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b583657#l-1-13c-fucose-proper-disposal-procedures]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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